Cas no 6946-80-1 (2-(1-hydroxycyclohexyl)-N,N-di(propan-2-yl)acetamide)

• Product Name: 2-(1-hydroxycyclohexyl)-N,N-di(propan-2-yl)acetamide
• CAS No: 6946-80-1
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 2626551
• PubChem ID: 245412
• Update Time: 2025-04-21

2-(1-hydroxycyclohexyl)-N,N-di(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclohexyl)-N,N-di(propan-2-yl)acetamide
• AKOS003719489; 1,1-Diisobutyl-3-phenyl-thioharnstoff; N,N'-Diisobutyl-N'-phenyl-thioharnstoff; NSC99807; AC1N3G34; Urea, 1,1-diisobutyl-3-phenyl-2-thio-; ZINC05453885; (1-hydroxy-cyclohexyl)-acetic acid diisopropylamide; N.N-Diisobutyl-N'-phenyl-thioharnstoff; Urea,1-diisobutyl-3-phenyl-2-thio-; NCIOpen2_007343; Thiourea,N-bis(2-methylpropyl)-N'-phenyl-; (1-Hydroxy-cyclohexyl)-essigsaeure-diisopropylamid; N.N-Diisopropyl-C-(1-hydroxy-cy
• 6946-80-1
• NSC57364
• NSC-57364
• DTXSID20989363

• Inchi： 1S/C14H27NO2/c1-11(2)15(12(3)4)13(16)10-14(17)8-6-5-7-9-14/h11-12,17H,5-10H2,1-4H3
• InChI Key： JOBNOVQOWAIWBO-UHFFFAOYSA-N
• SMILES： OC1(CC(N(C(C)C)C(C)C)=O)CCCCC1

Computed Properties

• Exact Mass: 241.20431
• Monoisotopic Mass: 241.204179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.8

Experimental Properties

• Density: 0.99
• Boiling Point: 357.3°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.486
• PSA: 40.54
• LogP: 2.71710